Methyl 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrobenzoate
Overview
Description
MC-7181 is a nitrobenzoic acid.
Scientific Research Applications
Structural Analysis and Molecular Interaction
The compound Methyl 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrobenzoate has been structurally analyzed in studies focusing on trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors. These studies reveal detailed dihedral angles between aromatic rings and distances between atoms, highlighting the molecular interactions that occur through C-H...O interactions to generate sheets of molecules in the crystal structures (Li et al., 2005).
Residue Analysis in Agricultural Products
The compound has also been utilized in analytical chemistry for the detection of residues in agricultural products. A specific example includes the determination of sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate and its free acid in various samples like soybeans and milk, indicating the relevance of this compound in ensuring food safety and environmental monitoring (Alder et al., 1978).
Chemical Synthesis and Transformation
Methyl 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrobenzoate is involved in the synthesis of various chemicals. For instance, salicylaldehydes with electron-withdrawing groups have been synthesized through the formylation of corresponding phenols, which involves compounds related to Methyl 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrobenzoate (Suzuki & Takahashi, 1983).
Pesticide Degradation and Environmental Impact
The metabolism of Methyl 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrobenzoate (bifenox) in soil and plants has been extensively studied, revealing its degradation products and their impact on the environment. This highlights its significance in the study of pesticide degradation, environmental pollution, and the development of more sustainable agricultural practices (Leather & Foy, 1977).
properties
CAS RN |
51937-92-9 |
|---|---|
Product Name |
Methyl 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrobenzoate |
Molecular Formula |
C14H8Cl2FNO5 |
Molecular Weight |
360.1 g/mol |
IUPAC Name |
methyl 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrobenzoate |
InChI |
InChI=1S/C14H8Cl2FNO5/c1-22-14(19)9-6-8(2-3-12(9)18(20)21)23-13-10(16)4-7(15)5-11(13)17/h2-6H,1H3 |
InChI Key |
VDTUHFXWUUZATR-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(C=CC(=C1)OC2=C(C=C(C=C2Cl)Cl)F)[N+](=O)[O-] |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)OC2=C(C=C(C=C2Cl)Cl)F)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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